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Compound of Interest

Compound Name: Decan-2-one-d5

Cat. No.: B12370297

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Decan-2-one-d5. The following
procedures for personal protective equipment (PPE), handling, storage, and disposal are
based on the safety data for the non-deuterated analogue, Decan-2-one, as specific data for
the deuterated compound is not readily available. The toxicological properties of a deuterated
compound are presumed to be very similar to its non-deuterated counterpart.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Decan-2-one is provided in the table
below. This information is critical for understanding the substance's behavior and potential
hazards.
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Property

Value

Molecular Formula

C10H15D50 (Decan-2-one-d5) / C10H200

(Decan-2-one)

161.30 g/mol (Decan-2-one-d5) / 156.27 g/mol

Molecular Weight (Decan-2-one)[1][2]

Appearance Colorless clear liquid[1][3]

Boiling Point 210-211°CJ[1][4]

Melting Point 3.5 - 14°C[1][4]

Flash Point 71 - 86°C[1][3][4]

Density 0.819 - 0.831 g/cm3 at 20-25°C[3][4]

Solubility in Water

Insoluble (0.0768 mg/mL at 25°C)[4][5]

Vapor Pressure

0.248 mmHg at 25°C (estimated)[3]

Personal Protective Equipment (PPE) Selection

Workflow

The selection of appropriate PPE is a critical step in safely handling Decan-2-one-d5. The

following diagram outlines the decision-making process for ensuring adequate protection.
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Personal Protective Equipment (PPE) Selection for Decan-2-one-ds

Hazard Assessment

dentify Hazards:
- Skin/Eye Iritant
- Inhalation of Vapors
- Flammable (Combustible Liquid)

/ﬁps Selection \
Eye and Face Protection Body Protection

/ / Specific Recommendations \ \

Chemical splash-resistant safety glasses or goggles. Chemical-resistant gloves (e.g. Butyl rubber, Nitrile) Lab coat. Use in a well-ventilated area o fume hood.
Face shield if splash risk is high. Avoid natural rubber. Chemical-resistant apron and sleeves if handling large quantities. If ventiation is inadequate, use a NIOSH-approved respirator.

Click to download full resolution via product page

PPE Selection Workflow for Decan-2-one-d5

Operational and Disposal Plans

Adherence to proper operational and disposal procedures is mandatory to ensure laboratory
safety and environmental compliance.

Handling and Storage

Engineering Controls:
e Always handle Decan-2-one-d5 in a well-ventilated area.

e The use of a chemical fume hood is strongly recommended to minimize inhalation of vapors.
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e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area[1][6].

Personal Handling:

Avoid Contact: Prevent contact with skin, eyes, and clothing[1].

o Hygiene: Wash hands thoroughly after handling the substance[1]. Do not eat, drink, or
smoke in the handling area[1].

« Ignition Sources: Keep the compound away from open flames, hot surfaces, and other
sources of ignition as it is a combustible liquid[7].

o Clothing: Remove any contaminated clothing immediately and wash it before reuse[1].

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[1][7].

Keep away from heat, sparks, and flame[7].

Store locked up[1].

Incompatible materials include oxidizing agents[7].

Spill Procedures

In the event of a spill, follow these steps:

Evacuate: Immediately evacuate non-essential personnel from the spill area[6].

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so[1].

Ignition Sources: Remove all sources of ignition[7].

Absorption: Absorb the spill with an inert material such as sand, silica gel, or universal
binder[1][7].
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o Collection: Collect the absorbed material and place it into a suitable, closed container for
disposal[1][7].

» Decontamination: Clean the spill area thoroughly.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention[1].

» Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes
while removing contaminated clothing. Seek medical attention if irritation develops or
persists[1][8].

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing and seek immediate medical attention[1].

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention[1].

Disposal Plan

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste[7].

o Containerization: Collect waste Decan-2-one-d5 and any contaminated materials in a
designated, properly labeled, and sealed container.

» Disposal: Dispose of the contents and container at an approved waste disposal plant[1]. Do
not dispose of it down the drain or with regular trash. Contact a licensed professional waste
disposal service for proper disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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